2-((Furan-2-ylmethyl)amino)-4-methylpentan-1-ol

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: 2-(furan-2-ylmethylamino)-4-methylpentan-1-ol
• InChI: InChI=1S/C11H19NO2/c1-9(2)6-10(8-13)12-7-11-4-3-5-14-11/h3-5,9-10,12-13H,6-8H2,1-2H3
• InChI Key: WDPGKTZOZRULAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CO)NCC1=CC=CO1

Description

2-((Furan-2-ylmethyl)amino)-4-methylpentan-1-ol is a secondary amino alcohol characterized by a furan-2-ylmethyl group attached to the amino nitrogen and a branched 4-methylpentanol chain. Its molecular formula is C₁₁H₁₉NO₂, with a calculated molecular weight of 197.27 g/mol. The compound features:

• A branched alkyl chain (4-methylpentanol) influencing steric and solubility properties.
• A secondary amine group, enabling hydrogen bonding and reactivity in synthetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((Furan-2-ylmethyl)amino)-4-methylpentan-1-ol typically involves the reaction of furan-2-ylmethanamine with 4-methylpentan-1-ol under specific conditions. The reaction can be catalyzed by acids or bases, and the choice of solvent can significantly affect the yield and purity of the product. Common solvents used include ethanol, methanol, and dichloromethane.

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow synthesis or microwave-assisted synthesis. These methods can enhance reaction rates and yields while maintaining product quality. For example, microwave-assisted synthesis has been shown to be effective in producing furan derivatives under mild conditions .

Chemical Reactions Analysis

Types of Reactions

2-((Furan-2-ylmethyl)amino)-4-methylpentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form an amine.

Substitution: The furan ring can participate in electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield furan-2-ylmethyl ketone, while reduction of the amino group can produce furan-2-ylmethylamine.

Scientific Research Applications

2-((Furan-2-ylmethyl)amino)-4-methylpentan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of polymers and other materials.

Mechanism of Action

The mechanism of action of 2-((Furan-2-ylmethyl)amino)-4-methylpentan-1-ol involves its interaction with specific molecular targets. The furan ring can participate in π-π interactions with aromatic residues in proteins, while the amino and hydroxyl groups can form hydrogen bonds with various biomolecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Analysis:

Substituent Effects on Polarity: The furan-2-ylmethyl group in the target compound introduces an oxygen atom, increasing polarity (logP ≈ 1.2 estimated) compared to alkyl-substituted analogs (logP ≈ 2.5–3.0). This enhances water solubility, making it more suitable for aqueous-phase reactions .

Biological Activity :

• While the target compound’s activity is uncharacterized, analogs like the CX3CR1 antagonist () highlight the importance of substituent choice in receptor targeting. Furan’s aromaticity may facilitate interactions with hydrophobic enzyme pockets, whereas alkyl chains prioritize membrane permeability .

Synthetic and Industrial Relevance: Alkyl-substituted analogs (–8) are often used in fragrance formulations (e.g., methylpentenol derivatives in ) due to their volatility and stability. The furan derivative’s oxygen atom could oxidize under harsh conditions, limiting shelf life compared to alkyl analogs .

Biological Activity

2-((Furan-2-ylmethyl)amino)-4-methylpentan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article synthesizes existing research findings, mechanisms of action, and biological evaluations related to this compound, with a focus on its pharmacological properties.

Chemical Structure and Properties

The compound 2-((Furan-2-ylmethyl)amino)-4-methylpentan-1-ol can be structurally represented as follows:

$$\text{C}_{11}\text{H}_{15}\text{N}\text{O}$$

It features a furan ring, which is known for its reactivity and ability to interact with various biological targets. The presence of an amino group enhances its potential to form hydrogen bonds, contributing to its biological activity.

The biological activity of 2-((Furan-2-ylmethyl)amino)-4-methylpentan-1-ol is primarily attributed to its interaction with neurotransmitter systems. It has been suggested that compounds containing furan moieties can act as inhibitors of monoamine oxidase (MAO), particularly MAO-B, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. This inhibition can lead to enhanced synaptic transmission and potential cognitive benefits, as observed in studies with related compounds .

1. Neuroprotective Effects

Research indicates that derivatives of furan-containing compounds exhibit neuroprotective properties by inhibiting MAO-B. For instance, studies have shown that the furan derivative N-(furan-2-ylmethyl)-N-methylprop-2-yn-1-amine (F2MPA) enhances synaptic transmission in the hippocampus without inducing hyperexcitability, suggesting a potential role in cognitive enhancement .

2. Antimicrobial Activity

The antimicrobial properties of similar furan derivatives have been explored, indicating that compounds with furan rings can exhibit significant antibacterial and antifungal activities. This is likely due to their ability to disrupt microbial cell membranes or interfere with essential metabolic pathways.

3. Anti-inflammatory Properties

Compounds similar to 2-((Furan-2-ylmethyl)amino)-4-methylpentan-1-ol have shown promise in reducing inflammation. The mechanism often involves the inhibition of pro-inflammatory cytokines and modulation of immune responses, making these compounds candidates for treating inflammatory diseases.

Research Findings and Case Studies

Study	Findings	Relevance
Study on F2MPA	Demonstrated MAO-B inhibition with an IC50 value of 5.16 μM. Enhanced synaptic transmission without inducing seizures.	Suggests potential use in cognitive enhancement therapies.
Antimicrobial study	Furan derivatives exhibited significant antibacterial activity against various strains.	Highlights the therapeutic potential in treating infections.
Anti-inflammatory research	Compounds showed efficacy in reducing inflammation markers in vitro.	Indicates potential applications in chronic inflammatory conditions.